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Compound of Interest

Compound Name: GALLAMINE TRIETHIODIDE

Cat. No.: B1683239 Get Quote

Introduction

Gallamine triethiodide is a synthetic, non-depolarizing neuromuscular blocking agent used

extensively in laboratory research.[1][2] It functions as an allosteric antagonist of muscarinic

acetylcholine receptors (mAChRs), exhibiting a specific potency order (M2 > M1 = M4 > M3 =

M5). Its mechanism of action involves competitively blocking the binding of acetylcholine to its

receptors at the neuromuscular junction, thereby inhibiting muscle contraction.[1][2] Given its

application in sensitive physiological and pharmacological studies, the accurate and consistent

preparation of gallamine triethiodide stock solutions is paramount for obtaining reliable and

reproducible experimental results.

These application notes provide detailed protocols for the preparation, storage, and handling of

gallamine triethiodide solutions for use by researchers, scientists, and drug development

professionals.

Data Presentation
The quantitative data regarding the physicochemical properties, solubility, and storage of

gallamine triethiodide are summarized in the tables below.

Table 1: Physicochemical Properties of Gallamine Triethiodide
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Property Value Reference

CAS Number 65-29-2 [1][3]

Molecular Formula C₃₀H₆₀I₃N₃O₃ [1][4]

Molecular Weight 891.53 g/mol [1][3]

Appearance

White to almost white or yellow

amorphous powder/solid.[1][4]

[5]

[1][4][5]

Purity ≥98% (TLC)

Key Characteristics
Hygroscopic (absorbs moisture

from the air).[4]
[4]

Table 2: Solubility of Gallamine Triethiodide

Solvent Solubility Notes Reference

Water (H₂O)

≥30 mg/mL (33.65

mM) to 100 mg/mL

(112.17 mM)

Sonication is

recommended to aid

dissolution.[3]

[1][3]

Dimethyl Sulfoxide

(DMSO)

~93 mg/mL (104.32

mM)

Sonication is

recommended to aid

dissolution.

[3]

Phosphate-Buffered

Saline (PBS)
50 mg/mL (56.08 mM)

Requires ultrasonic

treatment for a clear

solution.

Ethanol
Sparingly soluble to

soluble

One source indicates

< 1 mg/mL, while

others state it is

soluble.[3][5]

[3][5]

Table 3: Recommended Storage and Stability of Gallamine Triethiodide
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Form
Storage
Temperature

Duration Conditions Reference

Solid Powder 2-8°C or 4°C -

Keep in a tightly

closed container,

protected from

light and

moisture.[1][4]

[1][4]

Solid Powder -20°C Up to 3 years Desiccate. [3][6]

Stock Solution in

Solvent
-80°C

6 months to 1

year

Aliquot to avoid

repeated freeze-

thaw cycles.

Store sealed,

away from light.

[1][3]

Stock Solution in

Solvent
-20°C 1 month

Aliquot to avoid

repeated freeze-

thaw cycles.

Store sealed,

away from light.

[1]

Experimental Protocols
Protocol 1: Preparation of an Aqueous Stock Solution (e.g., 10 mM)

This protocol describes the preparation of a 10 mM stock solution in sterile water, a common

solvent for in vitro applications.

Materials and Equipment:

Gallamine triethiodide powder (CAS: 65-29-2)

Sterile, nuclease-free water

Analytical balance

Spatula
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Weighing paper or boat

Sterile conical tubes (e.g., 15 mL or 50 mL)

Vortex mixer

Ultrasonic bath (recommended)

Sterile syringe filters (0.22 µm pore size)

Sterile microcentrifuge tubes or cryovials for aliquots

Personal Protective Equipment (PPE): safety glasses, lab coat, gloves

Procedure:

Calculations: Determine the mass of gallamine triethiodide required.

Molecular Weight (MW) = 891.53 g/mol

To prepare 10 mL of a 10 mM solution:

Mass (g) = Volume (L) x Concentration (mol/L) x MW ( g/mol )

Mass (g) = 0.010 L x 0.010 mol/L x 891.53 g/mol = 0.08915 g

Mass = 89.15 mg

Weighing: In a chemical fume hood, carefully weigh out 89.15 mg of gallamine triethiodide
powder using an analytical balance.

Dissolution:

Transfer the weighed powder to a sterile 15 mL conical tube.

Add approximately 8 mL of sterile water to the tube.

Tightly cap the tube and vortex thoroughly for 1-2 minutes.
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For complete dissolution, place the tube in an ultrasonic bath for 5-10 minutes until the

solution is clear.[3]

Final Volume Adjustment:

Once the solid is fully dissolved, add sterile water to bring the final volume to exactly 10

mL.

Invert the tube gently several times to ensure a homogenous solution.

Sterilization:

Draw the solution into a sterile syringe.

Attach a 0.22 µm sterile syringe filter to the tip.

Filter the solution into a new sterile conical tube. This step is crucial for cell-based assays

to prevent contamination.[1]

Aliquoting and Storage:

Dispense the sterilized stock solution into single-use aliquots (e.g., 100 µL or 500 µL) in

sterile, light-protected microcentrifuge tubes or cryovials.

Clearly label each aliquot with the compound name, concentration, date, and your initials.

Store the aliquots at -80°C for long-term stability (up to 6 months) or -20°C for short-term

use (up to 1 month).[1] Avoid repeated freeze-thaw cycles.

Visualizations
Diagram 1: Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing gallamine triethiodide stock solution.
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Diagram 2: Mechanism of Action of Gallamine Triethiodide
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Caption: Gallamine triethiodide competitively blocks acetylcholine receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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